Cas no 936243-74-2 (1H-Pyrrolo[2,3-b]pyridine, 5-chloro-2-ethyl-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine, 5-chloro-2-ethyl-
• CAS No: 936243-74-2
• MF: C₉H₉ClN₂
• MW: 180.634160757065
• CID: 835088
• PubChem ID: 73013547
• Update Time: 2025-04-19

1H-Pyrrolo[2,3-b]pyridine, 5-chloro-2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine, 5-chloro-2-ethyl-
• 5-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine
• 936243-74-2

• Inchi： 1S/C9H9ClN2/c1-2-8-4-6-3-7(10)5-11-9(6)12-8/h3-5H,2H2,1H3,(H,11,12)
• InChI Key： SWKVJQITAIBEHV-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C(=C1)C=C(CC)N2

Computed Properties

• Exact Mass: 180.0454260g/mol
• Monoisotopic Mass: 180.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 28.7Ų